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Compound of Interest

Compound Name: N-Octadecyl-L-aspartic acid
CAS No.: 70021-38-4
Cat. No.: B12804390
Get Quote
. J

Executive Summary N-Octadecyl-L-aspartic acid is a zwitterionic amphiphile combining a
hydrophilic amino acid head group (L-aspartic acid) with a hydrophobic C18 alkyl tail. Its
characterization is frequently complicated by solubility issues and micellar aggregation, which
cause significant line broadening in standard NMR solvents.

This guide provides a validated protocol for the structural confirmation of N-Octadecyl-L-
aspartic acid. Unlike standard spectral guides, we focus on a comparative analysis against its
precursors (Octadecylamine and L-Aspartic Acid) and evaluate solvent performance to ensure
reproducible, high-resolution data.

Part 1: Structural Logic & Solvent Strategy

The primary challenge in characterizing N-Octadecyl-L-aspartic acid is its amphiphilic nature.
In aqueous media (

), it forms micelles, resulting in broad, uninterpretable peaks. In non-polar solvents (

), the zwitterionic head group leads to poor solubility.
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Solvent Performance Comparison

The following table compares solvent suitability for this specific molecule.

i Spectral .
Solvent Solubility . Suitability Notes
Resolution

Breaks

aggregates;
DMSO-ds High Excellent Recommended sharpens

exchangeable

proton signals.

Head group
Not insolubility;
CDCls Low Poor )
Recommended requires TFA-d to

dissolve.

Micelle formation

causes severe
D20 Moderate Poor (Broad) Low line broadening (

relaxation).

Good for bulk

signals, but
CDsOD High Good Alternative exchangeable
protons (

) are lost.
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Critical Insight: Use DMSO-ds for characterization.[1][2] It effectively disrupts intermolecular
hydrogen bonding and hydrophobic aggregation, allowing for the distinct resolution of the

aspartic acid methine proton (

-CH) and the octadecyl methylene protons.

Part 2: Comparative Analysis (Product vs.
Precursors)

To validate the synthesis of N-Octadecyl-L-aspartic acid, one must compare its spectrum
against its starting materials: Octadecylamine and L-Aspartic Acid (or Maleic anhydride,
depending on the route).

The Diagnostic Shift

The most definitive proof of synthesis is the deshielding of the N-methylene protons on the
octadecyl chain and the chemical shift evolution of the aspartic methine.

Comparative Chemical Shift Table (in DMSO-de)
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Proton
Assignment

Octadecylamin
e (Precursor A)

(ppm)

L-Aspartic
Acid
(Precursor B)

(Ppm)

N-Octadecyl-L-
aspartic Acid
(Product)

(ppm)

Validation
Criteria

Terminal -CHs

0.85 (t)

N/A

0.85 (t)

Integral = 3H.
Confirms C18

chain presence.

[3]

Bulk -CHa-

1.23 (brs)

N/A

1.23 (br s)

Integral ~30H.
Confirms long

chain.

N-CHz (Chain)

~2.50 (t)

N/A

2.80 - 2.95 (m)

CRITICAL:
Downfield shift
due to secondary

amine formation.

Aspartic

-CH2

N/A

2.6 - 2.8 (dd)

2.4-2.7(m)

Diastereotopic
protons; often
overlap with
DMSO/solvent.

Aspartic

-CH

N/A

3.8-3.9 (dd)

3.4 -3.6 (M)

CRITICAL: Shift
indicates N-

alkylation.

Amine (-NH-)

~1.5 (broad,

varies)

~8.0 (broad)

8.5 - 9.5 (broad)

Zwitterionic
ammonium
proton (if salt) or
secondary

amine.

Mechanism of Spectral Change

¢ Loss of Symmetry: Upon alkylation, the symmetry of the free amine is broken.
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» Deshielding: The nitrogen atom becomes more electron-withdrawing relative to the alkyl
chain when attached to the aspartic moiety, shifting the adjacent methylene (

) downfield from ~2.5 ppm to ~2.9 ppm.

Part 3: Experimental Protocol
Synthesis & Structural Flow

The following diagram illustrates the structural transformation and the key protons to monitor
during the reaction.

Octadecylamine .
(Target: N-CH2 @ 2.5ppm) Nucleophile —— ~  ___—mmmmmmmm e

Reaction ~

Electrophile N — (Michael Addition / Reductive Amination) T

N

Yields Amphiphi N-Octadecyl-L-aspartic acid

(Target: alpha-H @ 3.5ppm)

Maleic Anhydride / Aspartic Acid
(Target: alkene or alpha-H)

Click to download full resolution via product page

Caption: Synthesis flow tracking the evolution of key diagnostic protons from precursors to
product.

Sample Preparation Protocol (Self-Validating)

Reagents:

e DMSO-ds (99.9% D)

o Standard 5mm NMR tubes

¢ Analytical Balance

Step-by-Step Workflow:

» Weighing: Weigh 5-10 mg of N-Octadecyl-L-aspartic acid.

o Why: High concentrations (>20mg) promote aggregation even in DMSO, broadening
peaks.
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» Solvation: Add 0.6 mL DMSO-de.
e Homogenization: Sonicate for 60 seconds at room temperature.
o Check: Solution must be perfectly clear. If cloudy, heat gently to 40°C.
e Acquisition:
o Set temperature to 298 K (25°C).
o Number of Scans (NS): 64 (to visualize small end-group peaks).
o Relaxation Delay (D1): 2.0 seconds (ensure relaxation of long alkyl chain protons).

Part 4: Data Interpretation & Troubleshooting
Spectral Assignment Diagram

Use this decision tree to process and validate your NMR data.
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Acquire 1H Spectrum

(DMSO-d6)

Check 0.85 ppm Triplet

Is Integral 3H?

Check 3.4-3.6 ppm Region

Is Methine Signal Present?

No (Chain degradation)

Check 5.0-6.5 ppm No (Failed Synthesis)

No Alkene Peaks Peaks Present (Unreacted Maleic)

Pure Product Confirmed Recalibrate / Repurify

Click to download full resolution via product page

Caption: Logic flow for spectral validation. The ratio of the terminal methyl (0.85 ppm) to the
aspartic methine (3.5 ppm) must be 3:1.

Troubleshooting Common Issues
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Symptom Cause Corrective Action

Add 1 drop of

to the DMSO tube.
Broad Hump at 3.0-4.0 ppm Water/Amine Exchange Exchangeable protons will
disappear, clarifying the CH

signals.

Heat the NMR probe to 313 K
Broad Alkyl Signals Micelle Aggregation (40°C) to increase molecular

tumbling.

Synthesis incomplete.
Extra Doublets at 6.0-7.0 ppm Unreacted Maleic Acid Recrystallize product from
Ethanol/Water.

Normal in wet DMSO.
o ) Carboxyl protons (~11-12
Missing Carboxyl Protons Rapid Exchange S
ppm) are often invisible due to

exchange with water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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